Cas no 1042499-69-3 ((2-chlorophenyl)methyl(3-methylpentan-2-yl)amine)

• Product Name: (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine
• CAS No: 1042499-69-3
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5156669
• PubChem ID: 43104812
• Update Time: 2026-03-04

(2-chlorophenyl)methyl(3-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-(1,2-dimethylbutyl)-
• (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine

• Inchi： 1S/C13H20ClN/c1-4-10(2)11(3)15-9-12-7-5-6-8-13(12)14/h5-8,10-11,15H,4,9H2,1-3H3
• InChI Key： HGWLHIXQBJOYAD-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C(C)CC)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine

(2-chlorophenyl)methyl(3-methylpentan-2-yl)amine: A Comprehensive Overview

The compound with CAS No. 1042499-69-3, commonly referred to as (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Synthesis: The molecular structure of (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine is characterized by a chlorophenyl group attached to a methylamine moiety, which is further connected to a branched alkyl chain. This specific arrangement of functional groups contributes to its distinct chemical reactivity and physical properties. Recent studies have explored novel synthetic pathways to enhance the efficiency of its production, leveraging advanced catalytic techniques and green chemistry principles.

Chemical Properties: The compound exhibits notable stability under standard conditions, making it suitable for various industrial applications. Its solubility characteristics and thermal behavior have been extensively studied, with findings published in leading chemical journals. These properties are crucial for determining its compatibility with different manufacturing processes and storage conditions.

Applications: (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine finds application in the pharmaceutical industry as an intermediate in drug synthesis. Its role in the development of bioactive compounds has been highlighted in recent research papers, where it serves as a key building block for complex molecular architectures. Additionally, it has shown promise in agrochemicals, particularly as a precursor for herbicides and insecticides.

Recent Research Developments: Cutting-edge research has focused on optimizing the synthesis of (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine to minimize environmental impact and reduce production costs. Innovations in catalysis and reaction engineering have significantly improved yields while adhering to sustainable practices. Furthermore, computational chemistry methods have been employed to predict its reactivity and stability under various conditions, providing valuable insights for future applications.

Conclusion: The compound (2-chlorophenyl)methyl(3-methylpentan-2-yl)amine (CAS No. 1042499-69-3) stands out as a versatile molecule with diverse applications across multiple sectors. Its continued exploration in both academic and industrial settings underscores its importance in modern chemistry. As research progresses, we can anticipate even more innovative uses for this remarkable compound.